(2S,5R)-5-[(2-Methylpropan-2-yl)oxycarbonylamino]piperidine-2-carboxylic acid

• IUPAC Name: (2S,5R)-5-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-2-carboxylic acid
• InChI: InChI=1S/C11H20N2O4/c1-11(2,3)17-10(16)13-7-4-5-8(9(14)15)12-6-7/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15)/t7-,8+/m1/s1
• InChI Key: OLLOQNFZXOUIET-SFYZADRCSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(NC1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1CC[C@H](NC1)C(=O)O
• Molecular Formula: C11H20N2O4
• Molecular Weight: 244.29 g/mol
• CAS RN: 2408935-93-1

Description

(2S,5R)-5-[(2-Methylpropan-2-yl)oxycarbonylamino]piperidine-2-carboxylic acid, commonly known as Moc-amino acid, is a synthetic amino acid derivative that has gained significant attention in the field of medicinal chemistry. It is a chiral compound that has a unique molecular structure, making it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of Moc-amino acid is not well understood. However, it is believed to act as a competitive inhibitor of enzymes that utilize amino acids as substrates. Moc-amino acid is also believed to have an effect on the conformational stability of peptides and proteins.
Biochemical and Physiological Effects:
Moc-amino acid has been shown to have a variety of biochemical and physiological effects. It has been shown to have an impact on protein stability, solubility, and folding. Additionally, Moc-amino acid has been shown to have an impact on the activity of enzymes that utilize amino acids as substrates.

Advantages and Limitations for Lab Experiments

One of the main advantages of Moc-amino acid is its unique structure, which allows for the incorporation of a chiral center into peptide and protein structures. This has significant implications for drug design and development. Additionally, Moc-amino acid is a highly pure compound, which makes it a valuable tool for analytical chemistry. One of the limitations of Moc-amino acid is its cost, which can be a barrier to its use in some experiments.

Future Directions

There are several future directions for the use of Moc-amino acid in scientific research. One direction is the development of new synthetic methods for the production of Moc-amino acid. Another direction is the use of Moc-amino acid in the development of new drugs and therapies. Additionally, there is potential for the use of Moc-amino acid in the development of new analytical techniques for the identification and quantification of amino acids. Finally, there is potential for the use of Moc-amino acid in the study of protein folding and stability.

Synthesis Methods

The synthesis of Moc-amino acid involves the reaction of (2S,5R)-5-aminopiperidine-2-carboxylic acid with tert-butyl dicarbonate in the presence of a base. The reaction occurs under mild conditions and yields a high purity product. The purity of the final product can be further improved by recrystallization.

Scientific Research Applications

Moc-amino acid is widely used in scientific research for various applications. It is commonly used as a chiral building block for the synthesis of peptides and proteins. The unique structure of Moc-amino acid allows for the incorporation of a chiral center into peptide and protein structures, which has significant implications for drug design and development. Additionally, Moc-amino acid is used as a reference standard in analytical chemistry for the identification and quantification of amino acids.